Cas no 2171991-91-4 (2-({3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid)

• Product Name: 2-({3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid
• CAS No: 2171991-91-4
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5770983
• PubChem ID: 165563438
• Update Time: 2025-10-22

2-({3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1547062
• 2171991-91-4
• 2-({3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanamido}oxy)propanoic acid
• 2-({3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid

• Inchi： 1S/C27H26N2O6/c1-17(26(31)32)35-29-25(30)14-13-18-7-6-8-19(15-18)28-27(33)34-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-12,15,17,24H,13-14,16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： RZLPJWJXGMQIIJ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)CCC(NOC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-({3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid

2-({3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid

The compound 2-({3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid, with CAS number 2171991-91-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenylpropanamido moiety, and a propanoic acid functional group. The presence of these functional groups makes it a versatile building block for various applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. The Fmoc group is a well-known protecting group in peptide synthesis, and its incorporation into this molecule enhances its stability and reactivity. The phenylpropanamido group adds to the molecule's versatility, enabling it to participate in a wide range of chemical reactions. Recent studies have shown that this compound can be used as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug delivery systems.

In terms of applications, this compound has shown promise in the field of drug delivery. Its ability to form stable complexes with various therapeutic agents makes it an ideal candidate for encapsulating drugs and delivering them to specific targets within the body. For instance, researchers have demonstrated that this compound can be used to create nanoparticles that encapsulate anti-cancer drugs, thereby improving their bioavailability and reducing side effects.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. Its ability to form self-assembled monolayers (SAMs) has been explored in recent studies, where it was used to create highly ordered surfaces with potential applications in sensor technology and nanoelectronics. The incorporation of the Fmoc group into SAMs has been shown to enhance their stability and functionality, making them suitable for use in harsh environments.

Another area where this compound has shown potential is in the field of bioconjugation. Its amide functionality allows for easy coupling with biomolecules such as proteins and nucleic acids. Recent research has focused on using this compound as a linker in the development of bioconjugates for diagnostic and therapeutic purposes. For example, it has been used to create antibody-drug conjugates (ADCs) that target specific cancer cells, thereby improving the efficacy of cancer treatment.

The development of this compound has also been driven by advancements in computational chemistry. Researchers have utilized molecular modeling techniques to predict its physical and chemical properties, as well as its interactions with other molecules. These insights have been instrumental in optimizing its synthesis and application. For instance, computational studies have revealed that the Fmoc group plays a critical role in stabilizing the molecule's structure, which is essential for its function in various applications.

In conclusion, the compound 2-({3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid is a multifaceted molecule with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool in organic chemistry, pharmacology, and materials science. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing these fields.